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Compound of Interest

Compound Name: Diethanolamine cetyl phosphate

Cat. No.: B14479734 Get Quote

Executive Summary: Diethanolamine cetyl phosphate (DEA-cetyl phosphate) is a versatile

amphiphilic compound widely utilized in the pharmaceutical and cosmetic industries as a

primary emulsifier, stabilizer, and surfactant.[1][2][3][4] Its unique molecular structure,

comprising a hydrophobic cetyl tail and a hydrophilic diethanolamine-phosphate head, allows it

to effectively reduce interfacial tension between oil and water phases, leading to the formation

of stable emulsions.[2][5] This technical guide provides an in-depth analysis of its chemical

properties, synthesis, mechanism of action, and applications in pharmaceutical formulations,

with a focus on topical and advanced drug delivery systems like nanoemulsions. It also outlines

key experimental protocols for characterization and discusses the pertinent safety and

regulatory landscape for researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties
Diethanolamine cetyl phosphate is the diethanolamine salt of cetyl phosphate, classified as

an anionic/nonionic hybrid surfactant.[5][6] Its amphiphilic nature is central to its function,

enabling compatibility with a diverse range of formulation components.[2][5]

Table 1: Chemical Identifiers for Diethanolamine Cetyl Phosphate
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Property Value

CAS Numbers 90388-14-0, 61693-41-2, 65122-24-9[5][7]

Molecular Formula C₂₀H₄₆NO₆P[5][7]

Molecular Weight ~427.6 g/mol [5][7]

| IUPAC Name | hexadecyl dihydrogen phosphate;2-(2-hydroxyethylamino)ethanol[5][7] |

The key physicochemical properties that dictate its performance in pharmaceutical systems are

summarized below.

Table 2: Physicochemical Properties of Diethanolamine Cetyl Phosphate

Property Value / Range

Appearance
White to off-white solid or creamy
consistency[1][5]

Solubility Dispersible in water and oils[2][5]

Melting Point 25–55°C (Range from multiple sources)[2][5]

Density 1.05–1.10 g/cm³[5]

Critical Micelle Concentration (CMC) 0.01–0.5 mM (in aqueous solution)[2][5]

pH Stability 4.0–8.5[5]

Hydrophile-Lipophile Balance (HLB) ~12–14[5]

| Comedogenicity Rating | 1 (Low likelihood of clogging pores)[8] |

Synthesis and Manufacturing
The industrial production of diethanolamine cetyl phosphate is typically a two-step process

that ensures high purity and yield.[3][5][8]

Esterification: Cetyl alcohol is reacted with phosphoric acid at elevated temperatures to form

the intermediate, cetyl phosphate.[3][5]
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Neutralization: The resulting cetyl phosphate is then neutralized with diethanolamine in a 1:1

molar ratio to produce the final diethanolamine cetyl phosphate salt.[3][5]

Table 3: Industrial Synthesis Parameters

Parameter Optimal Condition

Esterification Temperature 80–100°C[5]

Neutralization Temperature 50–60°C[5]

Catalyst None required[5]

Typical Yield 85–92%[5]

| Purity (Post-Purification) | ≥95%[5] |

Purification methods such as vacuum distillation are employed to remove unreacted starting

materials.[2]
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Reactants
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Caption: Workflow for the two-step synthesis of DEA-cetyl phosphate.
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Mechanism of Action in Pharmaceutical Emulsions
DEA-cetyl phosphate stabilizes oil-in-water (o/w) emulsions through a well-defined

physicochemical mechanism driven by its amphiphilic structure.[5]

Adsorption at the Interface: The molecule orients itself at the oil-water interface. The

hydrophobic cetyl tail (C16H33) anchors into the oil droplet, while the hydrophilic phosphate-

diethanolamine head group remains in the continuous aqueous phase.[2][5]

Reduction of Interfacial Tension: This alignment significantly lowers the energy at the oil-

water boundary (interfacial tension to ≤25 mN/m), facilitating the dispersion of oil into fine

droplets.[5]

Formation of Protective Barriers: Once adsorbed, the molecules create two types of barriers

around the oil droplets that prevent them from coalescing:

Steric Hindrance: The bulky head groups physically prevent droplets from getting too

close.

Electrostatic Repulsion: The ionized phosphate groups impart a negative surface charge

on the droplets, causing them to repel each other.[5]
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Mechanism of Emulsion Stabilization

Oil-in-Water Emulsion

DEA-Cetyl Phosphate Action Stabilization Effects
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General Workflow for Formulation Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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